Ammonium bromide-79Br

Ammonium bromide, with the chemical formula $\text{NH}_4\text{Br}$, is the ammonium salt of hydrobromic acid. It appears as colorless crystals or white granules and has a saline taste. The compound is highly soluble in water and sublimes upon heating. On exposure to air, ammonium bromide can gradually turn yellow due to the oxidation of bromide ions to bromine . The isotopic variant, Ammonium bromide-79Bromine, specifically refers to the presence of the stable isotope $^{79}\text{Br}$, which is significant in various analytical techniques such as nuclear magnetic resonance spectroscopy.

• Dissociation in Water: It acts as a strong electrolyte, dissociating completely in water:
  $$\text{NH}_4\text{Br}(s)\rightarrow \text{NH}_4^+(aq)+\text{Br}^-(aq)$$
• Decomposition upon Heating: When heated, ammonium bromide decomposes into ammonia and hydrogen bromide:
  $$\text{NH}_4\text{Br}(s)\rightarrow \text{NH}_3(g)+\text{HBr}(g)$$
• Hydrolysis: In aqueous solutions, it can exhibit weak acidic properties due to the hydrolysis of the ammonium ion:
  $$\text{NH}_4^+(aq)+\text{H}_2\text{O}(l)\rightleftharpoons \text{NH}_3(aq)+\text{H}_3\text{O}^+(aq)$$
  This reaction gives ammonium bromide a $pK_a$ value of approximately 5 .

Ammonium bromide has been utilized in various biological contexts, particularly in microbiology and biochemistry. It is used as a reagent in certain biochemical assays and has applications in the preparation of culture media. Its role as a weak acid allows it to influence pH-sensitive biological processes. Additionally, its isotopic variant $^{79}\text{Br}$ is useful in nuclear magnetic resonance studies for investigating biological systems at the molecular level .

Ammonium bromide can be synthesized through several methods:

• Direct Reaction: By reacting ammonia with hydrogen bromide:
  $$\text{NH}_3(g)+\text{HBr}(g)\rightarrow \text{NH}_4\text{Br}(s)$$
• From Iron(II) Bromide: Ammonium bromide can also be produced by reacting ammonia with iron(II) bromide in an aqueous solution:
  $$2\text{NH}_3(g)+\text{FeBr}_2(aq)+2\text{H}_2\text{O}(l)\rightarrow 2\text{NH}_4\text{Br}(s)+\text{Fe OH }_2(s)$$
• Neutralization Reaction: Another method involves neutralizing hydrobromic acid with ammonia:
  $$\text{HBr}(aq)+\text{NH}_3(g)\rightarrow \text{NH}_4\text{Br}(s)$$

Ammonium bromide has diverse applications across various fields:

• Photography: Used in film development and printing processes.
• Fireproofing: Acts as a flame retardant in wood treatments.
• Pharmaceuticals: Utilized in various formulations and preparations.
• Lithography: Employed in engraving and printing processes.
• Corrosion Inhibitors: Used in formulations to prevent rusting of metals .

Several compounds exhibit similarities to ammonium bromide, particularly within the realm of ammonium salts and halides. Below is a comparison highlighting their unique characteristics:

Ammonium bromide stands out due to its specific applications in photography and fireproofing, alongside its unique dissociation properties that influence its behavior in aqueous solutions .

Ammonium bromide-79Br (NH₄⁷⁹Br) consists of an ammonium cation (NH₄⁺) and a bromide anion (⁷⁹Br⁻). The isotopic labeling at the bromine atom distinguishes it from the more common ⁸¹Br variant. The crystalline structure adopts a face-centered cubic lattice, with ionic bonding between NH₄⁺ and ⁷⁹Br⁻.

Molecular Characteristics

The molecular weight of NH₄⁷⁹Br is 97.94 g/mol, identical to non-isotopic ammonium bromide due to the negligible mass difference between ⁷⁹Br and natural bromine isotopes. X-ray diffraction studies confirm isostructural properties with standard ammonium bromide, maintaining a density of 2.429 g/mL at 25°C.